Cas no 860790-41-6 (4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 860790-41-6
• MF: C₁₁H₁₁F₃N₂S
• MW: 260.278651475906
• MDL: MFCD03422707
• CID: 5232666
• PubChem ID: 19576733
• Update Time: 2026-03-07

4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile
• 3-Pyridinecarbonitrile, 4-(1,1-dimethylethyl)-1,2-dihydro-2-thioxo-6-(trifluoromethyl)-
• 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile

• MDL： MFCD03422707
• Inchi： 1S/C11H11F3N2S/c1-10(2,3)7-4-8(11(12,13)14)16-9(17)6(7)5-15/h4H,1-3H3,(H,16,17)
• InChI Key： ZOCDCGFHGCSGKY-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C(F)(F)F)=CC(C(C)(C)C)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile

Comprehensive Overview of 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 860790-41-6)

The compound 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 860790-41-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a tert-butyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel small-molecule inhibitors and crop protection agents.

One of the key reasons for the growing attention toward 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile is its role in drug discovery. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative a candidate for medicinal chemistry applications. Recent studies have explored its utility in targeting enzyme inhibition, particularly in diseases where kinase modulation is critical. This aligns with current trends in precision medicine and personalized therapeutics, which dominate modern healthcare discussions.

In the agrochemical sector, 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile is investigated for its potential as a pesticide intermediate. The sulfanyl group in its structure contributes to its reactivity, enabling the design of compounds with improved pest resistance properties. With the global push toward sustainable agriculture and reduced environmental impact, this compound is part of the broader effort to develop eco-friendly crop solutions. Farmers and agronomists frequently search for next-generation agrochemicals, and derivatives like this are at the forefront of innovation.

The synthesis and characterization of 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile involve advanced organic chemistry techniques, including nucleophilic substitution and catalytic fluorination. These methods are critical for ensuring high purity and yield, which are essential for industrial-scale production. Laboratories and manufacturers often seek efficient synthetic routes to optimize cost and scalability, making this compound a subject of ongoing research in process chemistry.

From a commercial perspective, the demand for 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile is driven by its versatility. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their portfolios, catering to clients in pharmaceutical development and agrochemical formulation. Its CAS No. 860790-41-6 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As the market for high-value intermediates expands, this compound is poised to play a pivotal role.

In conclusion, 4-tert-butyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 860790-41-6) represents a critical building block in modern chemistry. Its applications span drug discovery, agrochemical innovation, and material science, aligning with current industry trends and research priorities. As scientific advancements continue, this compound will likely remain a focus for researchers and manufacturers alike, contributing to breakthroughs in life sciences and sustainable technologies.